Cas no 531548-34-2 (2-phenyl-N-(2-pyrrolidin-1-ylphenyl)acetamide)

• Product Name: 2-phenyl-N-(2-pyrrolidin-1-ylphenyl)acetamide
• CAS No: 531548-34-2
• MF: C₁₈H₂₀N₂O
• MW: 280.364204406738
• CID: 6308590
• PubChem ID: 890442
• Update Time: 2025-06-25

2-phenyl-N-(2-pyrrolidin-1-ylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• SR-01000262123-1
• BDBM50395496
• Oprea1_816609
• HMS2622B19
• REGID_for_CID_890442
• SR-01000262123
• AKOS000465075
• CHEMBL1448089
• 531548-34-2
• SCHEMBL13167010
• 2-phenyl-N-[2-(1-pyrrolidinyl)phenyl]acetamide
• 2-phenyl-N-(2-pyrrolidin-1-ylphenyl)acetamide
• MLS000662481
• SMR000292251
• EN300-26868243
• AP-970/41598909
• HMS1731N19
• Z52421393
• 2-phenyl-N-[2-(pyrrolidin-1-yl)phenyl]acetamide
• CCG-356473
• WAY-642954
• STK360141

• Inchi： 1S/C18H20N2O/c21-18(14-15-8-2-1-3-9-15)19-16-10-4-5-11-17(16)20-12-6-7-13-20/h1-5,8-11H,6-7,12-14H2,(H,19,21)
• InChI Key： LVPBIJNAMHEKDK-UHFFFAOYSA-N
• SMILES： O=C(CC1C=CC=CC=1)NC1=CC=CC=C1N1CCCC1

Computed Properties

• Exact Mass: 280.157563266g/mol
• Monoisotopic Mass: 280.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 2-phenyl-N-(2-pyrrolidin-1-ylphenyl)acetamide

Introduction to 2-phenyl-N-(2-pyrrolidin-1-ylphenyl)acetamide (CAS No. 531548-34-2)

2-phenyl-N-(2-pyrrolidin-1-ylphenyl)acetamide, identified by its CAS number 531548-34-2, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, featuring a phenyl group and a pyrrolidine moiety, has garnered attention due to its potential applications in drug discovery and development. The structural characteristics of this compound make it a promising candidate for further investigation in various therapeutic areas.

The molecular structure of 2-phenyl-N-(2-pyrrolidin-1-ylphenyl)acetamide consists of a central acetamide group connected to a phenyl ring and a 2-pyrrolidin-1-ylphenyl group. This arrangement suggests potential interactions with biological targets, such as enzymes and receptors, which are critical for developing new therapeutic agents. The presence of both aromatic and heterocyclic rings in its structure enhances its versatility, allowing for diverse modifications and functionalizations.

In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways associated with various diseases. 2-phenyl-N-(2-pyrrolidin-1-ylphenyl)acetamide has been explored as a potential lead compound in the search for novel therapeutic agents. Its unique structural features make it an attractive candidate for further investigation in the context of drug design and discovery.

One of the most compelling aspects of this compound is its potential to interact with biological targets in a selective manner. The phenyl and pyrrolidine moieties can engage in specific interactions with proteins and enzymes, which is crucial for achieving the desired therapeutic effects while minimizing side effects. This selectivity is often a key factor in the success of a drug candidate, making 2-phenyl-N-(2-pyrrolidin-1-ylphenyl)acetamide a valuable asset in pharmaceutical research.

The synthesis of 2-phenyl-N-(2-pyrrolidin-1-ylphenyl)acetamide involves multi-step organic reactions that require precise control over reaction conditions. The synthesis typically begins with the preparation of the pyrrolidine derivative, followed by coupling with the appropriate phenyl groups to form the desired structure. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels.

The pharmacological properties of 2-phenyl-N-(2-pyrrolidin-1-ylphenyl)acetamide have been studied in various preclinical models. Initial studies suggest that this compound exhibits promising activity against several targets relevant to human health. For instance, it has shown potential as an inhibitor of certain enzymes involved in inflammation and pain pathways. These findings have prompted further investigation into its therapeutic potential.

In addition to its pharmacological properties, 2-phenyl-N-(2-pyrrolidin-1-ylphenyl)acetamide has also been explored for its ability to modulate neurological pathways. The presence of the pyrrolidine ring suggests that this compound may interact with neurotransmitter systems, making it a candidate for treating neurological disorders such as depression and anxiety. Further research is needed to fully elucidate its mechanisms of action in these contexts.

The development of new drugs is often a lengthy and complex process that requires extensive testing to ensure safety and efficacy. However, compounds like 2-phenyl-N-(2-pyrrolidin-1-ylphenyl)acetamide offer hope for discovering novel therapeutic agents that can address unmet medical needs. The combination of computational modeling and experimental validation has been instrumental in advancing the understanding of this compound's properties.

The future prospects for 2-phenyl-N-(2-pyrrolidin-1-ylphenyl)acetamide are promising, with ongoing research aimed at optimizing its pharmacological profile and exploring new applications. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in the development of innovative treatments for various diseases.